Cas no 1515533-11-5 (6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1515533-11-5
• MF: C₉H₆IN₃O
• MW: 299.067913532257
• CID: 5706061
• PubChem ID: 80631358
• Update Time: 2025-10-16

6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1515533-11-5
• AKOS019197956
• 6-(4-IODO-1H-PYRAZOL-1-YL)PYRIDINE-3-CARBALDEHYDE
• EN300-1293418
• 3-Pyridinecarboxaldehyde, 6-(4-iodo-1H-pyrazol-1-yl)-
• 6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C9H6IN3O/c10-8-4-12-13(5-8)9-2-1-7(6-14)3-11-9/h1-6H
• InChI Key： ZPHGNADMSCQGAS-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1C=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 298.95556g/mol
• Monoisotopic Mass: 298.95556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.92±0.1 g/cm3(Predicted)
• Boiling Point: 417.6±35.0 °C(Predicted)
• pka: -1.17±0.29(Predicted)